Cas no 133381-81-4 (4-(METHYLAMINO)-1-(3-PYRIDYL)-1-PENTANONE, DIHYDROCHLORIDE)

• Product name: 4-(METHYLAMINO)-1-(3-PYRIDYL)-1-PENTANONE, DIHYDROCHLORIDE
• CAS No: 133381-81-4
• MF: C₁₁H₁₆N₂O
• MW: 192.25754
• CID: 824704
• PubChem ID: 4244901

4-(METHYLAMINO)-1-(3-PYRIDYL)-1-PENTANONE, DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-(Methylamino)-1-(3-pyridyl)-1-pentanone, Dihydrochloride
• 4-(Methylamino)-1-(3
• 5-(methylamino)-1-pyridin-3-ylpentan-1-one
• 5-(Methylamino)-1-(3-pyridinyl)-1-pentanone Hydrochloride
• DTXSID00401154
• 133381-81-4
• 4-(METHYLAMINO)-1-(3-PYRIDYL)-1-PENTANONE, DIHYDROCHLORIDE

• Inchi： InChI=1S/C11H16N2O/c1-12-7-3-2-6-11(14)10-5-4-8-13-9-10/h4-5,8-9,12H,2-3,6-7H2,1H3
• InChI Key： CABKJAOHYYCHBY-UHFFFAOYSA-N
• SMILES： CNCCCCC(=O)C1=CN=CC=C1

Computed Properties

• Exact Mass: 192.12600
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų
• XLogP3: 0.6

Experimental Properties

• Melting Point: 178-180°C
• PSA: 41.99000
• LogP: 2.04490

Additional information on 4-(METHYLAMINO)-1-(3-PYRIDYL)-1-PENTANONE, DIHYDROCHLORIDE

Comprehensive Overview of 4-(METHYLAMINO)-1-(3-PYRIDYL)-1-PENTANONE, DIHYDROCHLORIDE (CAS No. 133381-81-4)

4-(METHYLAMINO)-1-(3-PYRIDYL)-1-PENTANONE, DIHYDROCHLORIDE (CAS No. 133381-81-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to a class of organic molecules characterized by their unique structural features, including a pyridyl group and a methylamino substituent. Its dihydrochloride salt form enhances stability and solubility, making it particularly useful in laboratory settings.

The compound's molecular structure, which includes a pentanone backbone, contributes to its reactivity and potential applications in medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological pathways. The presence of the 3-pyridyl moiety is noteworthy, as it is a common feature in bioactive compounds that interact with nicotinic receptors, a topic of growing interest in neuroscience.

In recent years, the demand for 4-(METHYLAMINO)-1-(3-PYRIDYL)-1-PENTANONE, DIHYDROCHLORIDE has increased due to its potential applications in drug discovery. Scientists are particularly interested in its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are critical for understanding how the compound behaves in biological systems, a subject frequently searched in academic and industrial databases.

Another area of interest is the compound's synthetic methodology. Researchers often search for optimized synthesis routes to improve yield and purity. The dihydrochloride form of this compound is preferred in many protocols due to its enhanced crystallinity, which simplifies purification processes. This aspect is particularly relevant for chemists working on scalable production methods, a hot topic in the pharmaceutical industry.

The safety profile of 4-(METHYLAMINO)-1-(3-PYRIDYL)-1-PENTANONE, DIHYDROCHLORIDE is another frequently discussed topic. While it is not classified as hazardous under standard laboratory conditions, proper handling procedures are essential to ensure user safety. Material Safety Data Sheets (MSDS) provide detailed guidelines, and these documents are often accessed by laboratory personnel and regulatory bodies.

From an analytical perspective, the compound's characterization involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are crucial for confirming the identity and purity of the compound, ensuring it meets the stringent requirements of research and development. Analytical data for CAS No. 133381-81-4 is highly sought after in peer-reviewed journals and technical reports.

The compound's potential applications extend beyond pharmaceuticals. For instance, it has been studied in the context of flavor and fragrance chemistry, where its unique structural attributes contribute to novel aromatic profiles. This interdisciplinary appeal makes it a subject of interest in both academic and industrial research, bridging gaps between chemistry and other scientific fields.

In summary, 4-(METHYLAMINO)-1-(3-PYRIDYL)-1-PENTANONE, DIHYDROCHLORIDE (CAS No. 133381-81-4) is a versatile compound with significant relevance in modern chemistry. Its structural features, synthetic accessibility, and potential applications make it a valuable subject for ongoing research. As scientific inquiries continue to evolve, this compound is likely to remain a focal point in discussions about innovation and discovery in the chemical sciences.